Cas no 67858-51-9 (4-formyl-2-(trichloroacetyl)pyrrole)
67858-51-9 structure
Product Name:4-formyl-2-(trichloroacetyl)pyrrole
CAS No:67858-51-9
MF:C7H4Cl3NO2
MW:240.471158981323
CID:2144011
PubChem ID:12459977
Update Time:2025-04-21
4-formyl-2-(trichloroacetyl)pyrrole Chemical and Physical Properties
Names and Identifiers
-
- 4-formyl-2-(trichloroacetyl)pyrrole
- 5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-carbaldehyde
- SCHEMBL261286
- UXVMSZXICIXIFA-UHFFFAOYSA-N
- 67858-51-9
- AKOS038557172
- 5-(Trichloroacetyl)-1H-pyrrole-3-carbaldehyde
- DB-316604
- 5-Trichloroacetyl-1H-pyrrole-3-carbaldehyde
-
- Inchi: 1S/C7H4Cl3NO2/c8-7(9,10)6(13)5-1-4(3-12)2-11-5/h1-3,11H
- InChI Key: UXVMSZXICIXIFA-UHFFFAOYSA-N
- SMILES: ClC(C(C1=CC(C=O)=CN1)=O)(Cl)Cl
Computed Properties
- Exact Mass: 238.930761Da
- Monoisotopic Mass: 238.930761Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 49.9Ų
4-formyl-2-(trichloroacetyl)pyrrole Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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